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Compound of Interest

Compound Name: 1-Bromo-3-methoxycyclohexane

CAS No.: 1533933-93-5

Cat. No.: B2907573

Get Quote

Executive Summary & Core Directive
Objective: Safe, compliant, and environmentally sound disposal of 1-Bromo-3-
methoxycyclohexane (CAS: 1533933-93-5). Primary Hazard: This compound is a

halogenated ether. It presents a dual hazard profile: it requires specific incineration protocols

due to its halogen content (Bromine) and poses a latent explosion risk due to potential peroxide

formation upon aging.

Core Directive: Do not dispose of this chemical down the drain or in standard non-halogenated

solvent streams.[1] All disposal workflows must prioritize peroxide verification followed by

halogenated waste segregation.

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in a self-validating safety

protocol.
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Parameter Data Relevance to Disposal

Chemical Name
1-Bromo-3-

methoxycyclohexane

Official shipping/manifest

name.

CAS Number 1533933-93-5
Unique identifier for waste

manifests.

Molecular Formula C₇H₁₃BrO
Confirms presence of Bromine

(Halogenated).[2][3]

Flash Point ~65.5°C (150°F)
Classified as Combustible

Liquid.

Density ~1.26 g/cm³
Heavier than water; sinks in

aqueous spills.

Peroxide Class
Group B (Concentration

Hazard)

Can form explosive peroxides

upon concentration or aging.[4]

Solubility Immiscible with water
Requires organic solvent spill

kits.

Critical Hazard: Peroxide Formation
As a secondary ether, 1-Bromo-3-methoxycyclohexane is susceptible to auto-oxidation. It

falls under Group B peroxide formers.[4]

Mechanism: Oxygen attacks the carbon adjacent to the ether oxygen, forming

hydroperoxides.

Risk: Distillation, evaporation, or long-term storage can concentrate these peroxides to

explosive levels.[4][5]

Rule: If the container is >1 year old or shows crystal formation, DO NOT MOVE IT. Contact

EHS immediately.

Pre-Disposal Protocol: The "Test & Segregate"
System
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Before this chemical leaves the bench, it must pass a two-step validation.

Step 1: Peroxide Validation (The "Self-Validating" Step)
Visual Inspection: Check for crystals around the cap or turbidity in the liquid. If present, stop

immediately.

Chemical Test: Use Quantofix® Peroxide 100 strips (or equivalent).

< 20 ppm: Safe for standard disposal.

20–100 ppm: Must be treated/reduced before disposal.

> 100 ppm: High Risk. Contact EHS for stabilization.

Step 2: Waste Segregation[7]
Stream:Halogenated Organic Solvents.

Why? Halogenated compounds (containing F, Cl, Br, I) cannot be incinerated in standard

boilers because they form acidic gases (HBr) and potential dioxins. They require high-

temperature incineration with scrubbers.

Incompatibility: Keep separate from strong oxidizers (e.g., Nitric Acid) and alkali metals

(Lithium, Sodium) to prevent exothermic runaway.

Disposal Workflow
This workflow ensures compliance with EPA RCRA standards (typically D001 for ignitability if

FP < 60°C, and specific halogenated waste protocols).

Workflow Visualization
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Waste: 1-Bromo-3-methoxycyclohexane

Visual Inspection:
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STOP: Do Not Move.
Contact EHS/Bomb Squad.

Yes (Crystals)

Peroxide Test Strip

No (Clear Liquid)

Peroxide Level?

Treat with Ferrous Sulfate
or Sodium Bisulfite

> 20 ppm

Segregate into
HALOGENATED Waste Container

< 20 ppm

Retest

Label: 'Halogenated Organic Waste'
List: 1-Bromo-3-methoxycyclohexane

Schedule EHS Pickup

Click to download full resolution via product page

Figure 1: Decision logic for the safe disposal of peroxide-forming halogenated ethers.

Detailed Operational Steps
1. Container Selection
Use a High-Density Polyethylene (HDPE) or Glass container.
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Avoid: Metal containers (potential corrosion from hydrolysis products like HBr).

Cap: Vented caps are preferred for waste containers to prevent pressure buildup, though

standard screw caps are acceptable if headspace is left (10% minimum).

2. Reduction of Low-Level Peroxides (20–100 ppm)
If testing reveals low-level peroxides, neutralize them before adding to the main waste stream

to prevent accumulation.

Reagent: Acidified Ferrous Sulfate solution (FeSO₄).

Protocol: Add 50% excess FeSO₄ solution to the waste. Shake gently. Retest until peroxide

level is < 10 ppm.

3. Labeling
The label is the primary communication tool for downstream handlers. It must include:

Full Chemical Name: "1-Bromo-3-methoxycyclohexane" (No abbreviations).[6]

Hazard Checkboxes: [x] Flammable/Combustible, [x] Toxic, [x] Halogenated.

4. Storage & Pickup
Store in a Secondary Containment tray (polypropylene).

Keep in a cool, well-ventilated area away from direct sunlight (UV accelerates peroxide

formation).

Schedule pickup within 90 days of the container fill date (standard RCRA compliance).

Emergency Procedures
Spill Response (Small Scale < 500 mL)

Evacuate: Remove ignition sources.

PPE: Wear nitrile gloves (double gloved recommended), safety goggles, and a lab coat.
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Absorb: Use Universal Absorbent Pads or Vermiculite.

Note: Do not use paper towels for large spills as they increase surface area for

flammability.

Clean: Wipe area with soap and water.

Dispose: Place used absorbents into a separate bag labeled "Solid Debris Contaminated

with Halogenated Solvents."

Exposure[1][4][9]
Skin: Wash with soap and water for 15 minutes.

Eyes: Rinse for 15 minutes; seek medical attention.[7]

Inhalation: Move to fresh air immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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